Cas no 1217241-99-0 (1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-5-yl)-, 2-butenedioate (1:1))

1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-5-yl)-, 2-butenedioate (1:1) structure
1217241-99-0 structure
Product Name:1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-5-yl)-, 2-butenedioate (1:1)
CAS No:1217241-99-0
MF:C19H28N4O4S
MW:408.515023231506
CID:4726742
Update Time:2023-08-15

1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-5-yl)-, 2-butenedioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-5-yl)-, 2-butenedioate (1:1)
    • Inchi: 1S/C15H24N4S.C4H4O4/c20-15(18-13-4-2-1-3-5-13)19-8-6-12(7-9-19)14-10-16-11-17-14;5-3(6)1-2-4(7)8/h10-13H,1-9H2,(H,16,17)(H,18,20);1-2H,(H,5,6)(H,7,8)/b;2-1+
    • InChI Key: WUYMIKDBRCCYGE-WLHGVMLRSA-N
    • SMILES: S=C(NC1CCCCC1)N1CCC(C2=CN=CN2)CC1.OC(/C=C/C(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 441
  • Topological Polar Surface Area: 151
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